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Identified Isotopically Labeled Zafirlukast

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Zafirlukast-13C,d6
Cat. No.: S12875934

The search results indicate that Zafirlukast-13C-d6 is commercially available as a pharmaceutical

reference standard. The key identifying information is summarized in the table below [1].

Property Description

Catalog Number AR-Z01006 [1]

Chemical Formula Information not provided in search results

Molecular Weight 582.71 g/mol [1]

CAS Number 107753-78-6 (for the non-labelled parent compound) [1]
Supplier Axios Research [1]

This standard is intended for use in pharmaceutical research and development, including applications in

quality control, method validation, and stability studies [1].

Analytical Techniques for Isotopic Analysis

Although the search results lack specific methodologies for Zafirlukast-13C-d6, general technical
principles for analyzing carbon-13 labeled compounds are established. The workflow for characterization
typically involves separation by Liquid Chromatography (LC) coupled with detection by Mass Spectrometry

(MS). The following diagram outlines the core logical workflow for such an analysis.
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Workflow for isotopic purity analysis via LC-MS.
The key stages of this workflow are [2]:

e Sample Preparation: Dissolving the standard reference material in a suitable solvent.

e LC Separation: Isolating the compound of interest from potential impurities using High-Performance
Ligquid Chromatography (HPLC). A reversed-phase C18 column with a mixture of acetonitrile and
water is a typical starting point for method development for zafirlukast [3].

e MS Detection: Using mass spectrometry to confirm the identity of the labeled compound and
measure isotopic enrichment. Techniques can include:

o Molecular MS: Using high-resolution instruments like Time-of-Flight (TOF) or quadrupole
analyzers to confirm the mass shift caused by the 13C-d6 label and identify related impurities
[2].
o Isotope Ratio MS (IRMS): A technique coupled with LC (LC-IRMS) for high-precision
measurement of 13C/12C isotopic ratios, though it is more complex [2].
e Data Analysis: Calculating isotopic purity based on the mass spectrometric data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 2/3 Tech Support


https://www.smolecule.com/products/s12875934?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/17853432/
https://pubmed.ncbi.nlm.nih.gov/10898167/
https://pubmed.ncbi.nlm.nih.gov/17853432/
https://pubmed.ncbi.nlm.nih.gov/17853432/
https://www.smolecule.com/products/s12875934?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s12875934?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

References

1. |Axios Research Zafirlukast [axios-research.com]

2. Liquid chromatography combined with mass spectrometry for 13C isotopic analysis in life science

research - PubMed [pubmed.ncbi.nim.nih.gov]

3. of a LC Validation for the method of analysis in... zafirlukast [pubmed.ncbi.nim.nih.gov]

To cite this document: Smolecule. [Identified Isotopically Labeled Zafirlukast]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b12875934#zafirlukast-13c-d6-

isotopic-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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